Cas no 1706450-40-9 (3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine)

• Product Name: 3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine
• CAS No: 1706450-40-9
• MF: C₉H₈F₂N₄S
• MW: 242.248426437378
• CID: 5161729
• Update Time: 2025-10-28

3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine
• Pyridine, 3-[[[3-(difluoromethyl)-1H-1,2,4-triazol-5-yl]thio]methyl]-

• Inchi： 1S/C9H8F2N4S/c10-7(11)8-13-9(15-14-8)16-5-6-2-1-3-12-4-6/h1-4,7H,5H2,(H,13,14,15)
• InChI Key： UPYIDYNGDOKASZ-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1CSC1NN=C(C(F)F)N=1

Additional information on 3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine

Introduction to 3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine (CAS No. 1706450-40-9)

3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine, identified by the CAS number 1706450-40-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by the presence of a pyridine core fused with a triazolylsulfanyl functional group. The structural motif of this molecule imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine consists of a pyridine ring substituted with a sulfanyl-methyl group linked to a 5-difluoromethyl-substituted 4H-[1,2,4]triazole ring. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in pharmaceutical design. Additionally, the triazolylsulfanyl moiety introduces a polar region that can interact with biological targets through hydrogen bonding or other non-covalent interactions.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in treating various diseases. The scaffold of 3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine aligns well with current trends in medicinal chemistry, where biaryl and triazolyl derivatives are frequently explored for their pharmacological activity. The compound’s unique structural features make it an attractive candidate for further investigation into its biological activity and potential therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The pyridine and triazole rings can serve as pharmacophoric units that interact with specific biological targets. For instance, pyridine derivatives are known to exhibit activity against enzymes such as kinases and phosphodiesterases, while triazoles have shown promise in inhibiting bacterial and viral pathogens. The combination of these two motifs in 3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine suggests that it may possess multiple points of interaction with biological systems.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The 5-difluoromethyl group in this molecule not only increases its lipophilicity but also enhances its resistance to metabolic degradation. This property is particularly valuable in designing drugs that require prolonged half-lives to achieve therapeutic efficacy. Additionally, fluorine atoms can influence the electronic properties of the molecule, affecting its binding affinity and selectivity towards biological targets.

The sulfanyl-methyl group attached to the pyridine ring introduces a polar region that can engage in hydrogen bonding with biological targets. This functional group is commonly found in bioactive molecules and has been shown to improve solubility and binding affinity. The sulfanyl group can also participate in redox reactions, which may be relevant for certain therapeutic applications. The versatility of this functional group makes 3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine a versatile scaffold for designing novel drug candidates.

In the context of contemporary pharmaceutical research, there is increasing emphasis on developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. 3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine could be explored as an inhibitor for enzymes such as kinases or phosphodiesterases, which play crucial roles in various physiological processes. Its structural features suggest that it may be able to bind to these enzymes and modulate their activity.

Another area of interest is the use of heterocyclic compounds in antiviral and antibacterial therapies. The triazole ring is known to exhibit activity against certain viral proteases and bacterial enzymes. By incorporating this motif into 3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine, researchers may develop novel agents capable of inhibiting pathogenic microorganisms. The presence of the difluoromethyl group could further enhance the compound’s efficacy by improving its binding affinity and resistance to degradation.

The synthesis of 3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine presents an interesting challenge for organic chemists due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in assembling the various fragments of this compound into a single entity.

In conclusion,3-(5-Difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-pyridine (CAS No. 1706450-40-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive scaffold for designing novel drug candidates targeting various diseases. As research continues to uncover new applications for heterocyclic compounds,this molecule may play a significant role in future therapeutic developments.